Cas no 1639024-15-9 (Karavilagenin F)

• Product Name: Karavilagenin F
• CAS No: 1639024-15-9
• MF: C₃₁H₅₀O₅
• MW: 502.725710391998
• CID: 4742450
• PubChem ID: 168013528
• Update Time: 2024-11-07

Karavilagenin F Chemical and Physical Properties

Names and Identifiers

• Karavilagenin F
• AKOS040763336
• 1639024-15-9

• Inchi： 1S/C31H50O5/c1-18(2)25(34)21(32)17-19(3)20-11-13-29(7)22-12-14-31-23(9-10-24(33)27(31,4)5)30(22,26(35-8)36-31)16-15-28(20,29)6/h12,14,19-26,32-34H,1,9-11,13,15-17H2,2-8H3
• InChI Key： LCFNRXHRJSACLK-UHFFFAOYSA-N
• SMILES： COC1C23C(C4(C(CC2)(C)C(C(CC(C(C(=C)C)O)O)C)CC4)C)C=CC2(C(C)(C)C(O)CCC32)O1

Computed Properties

• Exact Mass: 502.36582469g/mol
• Monoisotopic Mass: 502.36582469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins